Cas no 1330052-64-6 (1-(4-Ethoxycarbonylphenyl)piperazine-d8)

• Product Name: 1-(4-Ethoxycarbonylphenyl)piperazine-d8
• CAS No: 1330052-64-6
• MF: C₁₃H₁₈N₂O₂
• MW: 242.34351682663
• CID: 4552209
• Update Time: 2025-06-08

1-(4-Ethoxycarbonylphenyl)piperazine-d8 Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxycarbonylphenyl)piperazine-d8
• OQEHTFFLOHTFSB-UFBJYANTSA-N

• Inchi： 1S/C13H18N2O2/c1-2-17-13(16)11-3-5-12(6-4-11)15-9-7-14-8-10-15/h3-6,14H,2,7-10H2,1H3/i7D2,8D2,9D2,10D2
• InChI Key： OQEHTFFLOHTFSB-UFBJYANTSA-N
• SMILES： C(OCC)(=O)C1=CC=C(N2C([2H])([2H])C([2H])([2H])NC([2H])([2H])C2([2H])[2H])C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Ethoxycarbonylphenyl)piperazine-d8

Comprehensive Overview of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6)

1-(4-Ethoxycarbonylphenyl)piperazine-d8, identified by its CAS No. 1330052-64-6, is a deuterated analog of the widely studied compound 1-(4-Ethoxycarbonylphenyl)piperazine. This deuterium-labeled derivative has garnered significant attention in pharmaceutical research, particularly in the fields of drug metabolism studies and isotope-labeled standards. The incorporation of deuterium atoms enhances its utility in mass spectrometry and NMR spectroscopy, making it invaluable for quantitative analysis and tracer studies.

The compound's structure features a piperazine ring substituted with a 4-ethoxycarbonylphenyl group, where eight hydrogen atoms are replaced with deuterium. This modification not only improves its stability but also reduces metabolic degradation, a critical factor in pharmacokinetic research. Researchers frequently employ 1-(4-Ethoxycarbonylphenyl)piperazine-d8 as an internal standard to ensure accuracy in bioanalytical assays, addressing the growing demand for precision in drug development.

In recent years, the rise of personalized medicine and targeted therapies has amplified the need for reliable isotopic labels. 1-(4-Ethoxycarbonylphenyl)piperazine-d8 aligns with this trend, offering researchers a robust tool to investigate drug interactions and metabolic pathways. Its applications extend to neuropharmacology, where it aids in studying receptor binding mechanisms, and cancer research, where isotopic labeling is pivotal for tracking drug distribution.

The synthesis of 1-(4-Ethoxycarbonylphenyl)piperazine-d8 involves advanced deuterium incorporation techniques, ensuring high isotopic purity. This process is critical for maintaining the compound's efficacy in high-throughput screening and LC-MS/MS applications. As the pharmaceutical industry increasingly adopts green chemistry principles, the demand for sustainable isotopic labeling methods has surged, further highlighting the relevance of this compound.

From a commercial perspective, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 is available through specialized suppliers catering to research laboratories and academic institutions. Its pricing reflects the complexity of its synthesis and the niche market it serves. For those seeking alternatives, related compounds like deuterated piperazine derivatives or carbonyl-labeled analogs may also be of interest, though their applicability varies based on specific research needs.

In conclusion, 1-(4-Ethoxycarbonylphenyl)piperazine-d8 (CAS No. 1330052-64-6) stands as a cornerstone in modern pharmaceutical research. Its unique properties and versatile applications make it indispensable for advancing drug discovery and metabolic studies. As scientific inquiries grow more sophisticated, the role of deuterated compounds like this will only expand, solidifying their place in the future of precision medicine.